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Compound of Interest

Compound Name: (Cyclobut-2-en-1-yl)methanol

CAS No.: 15963-49-2

Cat. No.: B15254524

Get Quote

Executive Summary & Compound Profile
(Cyclobut-2-en-1-yl)methanol (CAS: 15963-49-2) is a small, amphiphilic allylic alcohol. Its

solubility behavior is governed by the competition between its hydrophilic hydroxymethyl group

and the hydrophobic, sterically strained cyclobutene ring.

For drug development professionals, this compound presents a specific challenge: it sits on the

"solubility cliff" between aqueous and organic phases. With a calculated LogP of approximately

0.5, it exhibits significant solubility in both water and organic solvents, making extraction and

purification non-trivial.
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Property Value / Descriptor Implication for Solubility

Molecular Formula C₅H₈O
Low MW (84.12 g/mol ) favors

high solubility.[1]

Structure Primary Alcohol + Cyclobutene
Amphiphilic; H-bond

donor/acceptor.

Calculated LogP ~0.5

Semi-polar. Partitions almost

equally between water and

octanol.

Boiling Point Predicted ~140–150°C
Moderate volatility;

concentration requires care.

Physical State Colorless to pale yellow liquid Miscible with many solvents.

The Solubility Landscape
Aqueous Solubility (The "Water Trap")
Unlike larger aliphatic alcohols (e.g., hexanol), (Cyclobut-2-en-1-yl)methanol is highly soluble

in water. The hydroxyl group dominates the small hydrophobic surface area of the cyclobutene

ring.

Prediction: >50 mg/mL (potentially miscible).

Implication: In synthetic workups, this compound will not efficiently partition into non-polar

organic solvents (like Hexane or Toluene) from an aqueous layer. It risks being discarded in

the aqueous waste stream.

Organic Solvent Compatibility
The compound exhibits broad solubility in organic solvents due to its small size and lipophilic

ring.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.rsc.org/suppdata/c7/cc/c7cc05580c/c7cc05580c1.pdf
https://www.benchchem.com/product/b15254524/docs?utm_src=pdf-body#solubility-profiling-handling-of-cyclobut-2-en-1-yl-methanol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15254524?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class
Representative
Solvents

Solubility Rating Notes

Polar Protic Methanol, Ethanol Miscible

Excellent for storage,

but promotes

nucleophilic attack if

acidic.

Polar Aprotic
DMSO, DMF,

Acetonitrile
Miscible

Good for reactions;

difficult to remove

post-reaction.

Chlorinated
Dichloromethane

(DCM), Chloroform
High

Preferred extraction

solvent.

Esters/Ethers
Ethyl Acetate, THF,

Diethyl Ether
High

Good extraction

solvents, often require

"salting out".

Non-Polar Hexanes, Heptane Low to Moderate

Used as a co-solvent

for chromatography

(antisolvent).

Experimental Protocols: Determining Solubility &
Partitioning
As an application scientist, you cannot rely on predicted values for critical formulation steps.

The following protocols are designed to validate solubility and partition coefficients

(LogD/LogP) specifically for volatile, reactive alcohols.

Protocol A: The "Salting Out" Extraction Efficiency Test
Purpose: To determine the optimal solvent system for isolating the compound from aqueous

reaction mixtures.

Reagents: Saturated NaCl solution (Brine), Dichloromethane (DCM), Ethyl Acetate (EtOAc),

Diethyl Ether (Et₂O).

Workflow:
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Preparation: Dissolve 50 mg of (Cyclobut-2-en-1-yl)methanol in 2 mL of water (simulating a

reaction quench).

Control: Measure the concentration of the aqueous phase using HPLC or GC (Area_initial).

Extraction:

Aliquot A: Extract with 2 mL DCM.

Aliquot B: Extract with 2 mL EtOAc.

Aliquot C: Saturate with NaCl, then extract with 2 mL EtOAc.

Analysis: Separate layers. Analyze the aqueous layer for residual compound.

Calculation:

[1]

Success Criteria: A recovery >95% indicates a viable extraction protocol. Typically, DCM or

Salting out + EtOAc is required for this molecule.

Protocol B: Thermodynamic Solubility (Shake-Flask
Method)
Purpose: Definitive solubility data for formulation.

Excess Addition: Add liquid (Cyclobut-2-en-1-yl)methanol dropwise to 1 mL of buffer (pH

7.4) or water in a sealed HPLC vial until a visible droplet persists (phase separation).

Note: Do not use open beakers; the compound is moderately volatile.

Equilibration: Agitate at 25°C for 24 hours.

Separation: Centrifuge at 10,000 rpm for 5 minutes to separate the undissolved oil droplet

from the saturated aqueous phase.
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Sampling: Carefully pipette the supernatant (aqueous phase). Dilute 100x with Methanol to

prevent precipitation/phase separation in the needle.

Quantification: Analyze via GC-FID or HPLC-UV (210 nm detection for the alkene).

Visualization: Extraction & Purification Logic[2]
The following diagram illustrates the decision logic for processing reaction mixtures containing

(Cyclobut-2-en-1-yl)methanol, accounting for its amphiphilic nature and stability risks.
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Critical Control
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Caption: Decision matrix for the extraction and purification of amphiphilic cyclobutenyl alcohols.

Critical Handling & Stability Factors
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When evaluating solubility, one must also consider the chemical stability of the solute in the

chosen solvent.

Thermal Instability (Ring Opening)
Cyclobutenes are strained rings. At elevated temperatures (>100°C), (Cyclobut-2-en-1-
yl)methanol can undergo electrocyclic ring opening to form butadiene derivatives.

Solubility Implication: Do not use high-boiling solvents (e.g., DMSO, water) if removal

requires high heat. Use low-boiling solvents (DCM, Ether) that can be stripped at <40°C.

Acid Sensitivity
Allylic alcohols on strained rings are prone to acid-catalyzed rearrangement (allylic

transposition) or dehydration.

Protocol Adjustment: When testing solubility in aqueous buffers, ensure pH is neutral (7.0–

7.4). Avoid acidic HPLC mobile phases (e.g., 0.1% TFA) during long runs; use neutral buffers

or low concentrations of Formic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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